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Introduction
Arsenic (As) is a metalloid element of Group 15, notorious for the high toxicity of many of its

compounds.[1] It can exist in multiple oxidation states, primarily -3, 0, +3, and +5, which

underpins its diverse chemical behavior.[2] Inorganic arsenic compounds, which lack a carbon-

arsenic bond, are generally more toxic than their organic counterparts.[1][3] The two

predominant inorganic forms in aqueous environments are arsenite (As(III)) and arsenate

(As(V)).[4] Arsenite is typically more mobile and considered more toxic than arsenate due to its

greater chemical reactivity and ability to enter cells more readily.[5][6] This guide provides a

comprehensive overview of the fundamental chemistry of inorganic arsenic salts, focusing on

their structure, synthesis, reactivity, physicochemical properties, and analytical characterization,

tailored for professionals in research and drug development.

Classification, Structure, and Bonding
The chemical nature of arsenic allows it to form a wide array of inorganic salts. These can be

broadly classified based on the anion they contain, such as oxides, sulfides, halides, arsenites,

and arsenates. The oxidation state of arsenic profoundly influences the geometry and bonding

of these compounds. In the +3 oxidation state, the arsenic atom typically exhibits a pyramidal
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geometry due to the presence of a stereochemically active lone pair of electrons.[2] In the +5

oxidation state, arsenic compounds, such as arsenates, commonly adopt a tetrahedral

geometry, structurally analogous to phosphates.[7]
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Classification of Inorganic Arsenic Compounds

Inorganic Arsenic Compounds

Oxides Sulfides Oxyanion Salts Halides

Arsenic Trioxide (As₂O₃) Arsenic Pentoxide (As₂O₅) Orpiment (As₂S₃) Realgar (As₄S₄) Arsenites (e.g., NaAsO₂) Arsenates (e.g., PbHAsO₄) Arsenic Trichloride (AsCl₃) Arsenic Pentafluoride (AsF₅)
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Toxicity Pathway of Trivalent Arsenic (As(III))
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Experimental Workflow: Arsenic Speciation by HPLC-ICP-MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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